4-[[(Dimethylamino)methylene]amino]-3-pyridinol

• Molecular Formula: C8H11N3O
• Molecular Weight: 165.19 g/mol
• IUPAC Name: N'-(3-hydroxypyridin-4-yl)-N,N-dimethylmethanimidamide
• InChI: InChI=1S/C8H11N3O/c1-11(2)6-10-7-3-4-9-5-8(7)12/h3-6,12H,1-2H3
• InChI Key: PFEUIVPKMPFIHJ-UHFFFAOYSA-N
• Canonical SMILES: CN(C)C=NC1=C(C=NC=C1)O

Description

4-[[(Dimethylamino)methylene]amino]-3-pyridinol is a useful research compound. Its molecular formula is C8H11N3O and its molecular weight is 165.19 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A solution prepared from of 4-amino-3-pyridinol (1.10 g) and 10 ml of N,N-dimethylformamide dimethyl acetal was refluxed for 30 minutes. At the end of this time, the reaction mixture was concentrated under reduced pressure and the residue was passed over a short column of florisil, eluting with 5% methanol/ethyl acetate. The eluate was concentrated and the residue and recrystallized from ethyl acetate/pentane to afford 0.91 g of analytically pure product, m.p. 121°-123°.